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Compound of Interest |

Compound Name: 1,2-Dimethylcyclooctane
CAS No.: 13151-94-5
Cat. No.: B14720423
Get Quote
. J

Disclaimer: No specific Safety Data Sheet (SDS) for 1,2-Dimethylcyclooctane was located.
The following information is based on the properties of similar cycloalkanes, such as 1,2-
dimethylcyclohexane and cyclooctane, and general best practices for handling flammable liquid
hydrocarbons. It is imperative to consult the official SDS for 1,2-Dimethylcyclooctane upon
availability for definitive safety and handling guidelines.

Introduction

1,2-Dimethylcyclooctane is a cyclic alkane with the molecular formula CioHz0. As a flammable
hydrocarbon, it requires careful handling and storage to mitigate risks of fire, explosion, and
chemical exposure. These application notes provide detailed protocols for researchers,
scientists, and drug development professionals to ensure the safe handling, storage, and
disposal of this compound.

Data Presentation

Quantitative data for 1,2-Dimethylcyclooctane and related compounds are summarized
below. This information is critical for understanding the physical and chemical properties
relevant to safe handling and experimental design.
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Physical and Chemical Properties

Property Value Source
Molecular Formula CioHz0 [11[2]
Molecular Weight 140.27 g/mol [1]
Boiling Point Not available
Melting Point Not available

Not available (Assumed to be
Flash Point low, characteristic of

flammable hydrocarbons)
Density Not available

Assumed to be a clear,
Appearance [3]

colorless liquid

Hazard Information (Based on Similar Cycloalkanes)
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Hazard Classification GHS Category Precautionary Statement

P210: Keep away from heat,
o hot surfaces, sparks, open
Flammable Liquid Category 2 or 3 o
flames and other ignition

sources. No smoking.[4][5]

P280: Wear protective
Skin Corrosion/Irritation Category 2 gloves/protective clothing/eye
protection/face protection.[4][5]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
Serious Eye Damage/Eye water for several minutes.
o Category 2 )
Irritation Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

P301+P310: IF SWALLOWED:
Immediately call a POISON

Aspiration Hazard Category 1 CENTER or doctor/physician.
[5] P331: Do NOT induce

vomiting.[5]

Experimental Protocols

Adherence to the following protocols is essential for the safe handling and use of 1,2-
Dimethylcyclooctane in a laboratory setting.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 1,2-Dimethylcyclooctane.
The minimum required PPE includes:

o Eye Protection: Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US)
standards.[5]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[5]

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC116140010&productDescription=1%2C2-DIMETHYLCYCLOHEXANE%2C+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.fishersci.com/store/msds?partNumber=AC116140010&productDescription=1%2C2-DIMETHYLCYCLOHEXANE%2C+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.fishersci.com/store/msds?partNumber=AC116140010&productDescription=1%2C2-DIMETHYLCYCLOHEXANE%2C+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.benchchem.com/product/b14720423/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/product/b14720423/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/product/b14720423/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.chemicalbook.com/msds/1-2-dimethylcyclohexane.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14720423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes.[5]

e Respiratory Protection: If working outside a fume hood or in poorly ventilated areas, a
respirator with an organic vapor cartridge is recommended.[5]

Handling Protocol

» Ventilation: All handling of 1,2-Dimethylcyclooctane should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood.[5]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot plates,
and spark-producing equipment.[4] Use only non-sparking tools.[5]

» Grounding and Bonding: To prevent static discharge, which can ignite flammable vapors,
ensure that all metal containers and transfer equipment are properly grounded and bonded.

[415]

o Transferring: When transferring the liquid, pour slowly and minimize splashing. Use a funnel
where appropriate.

e Avoid Inhalation and Contact: Avoid breathing vapors or mist.[5] Prevent contact with skin
and eyes.[5]

Storage Protocol

o Container: Store in a tightly closed, properly labeled container.[5]

e Location: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][5]
The storage area should be away from heat and direct sunlight.[4]

e Incompatible Materials: Segregate from strong oxidizing agents and other incompatible
materials.[4]

o Quantity: Keep the amount of 1,2-Dimethylcyclooctane in the laboratory to a minimum.

Spill Response Protocol

o Evacuation: Immediately evacuate all non-essential personnel from the spill area.
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o Ventilation: Ensure the area is well-ventilated to disperse flammable vapors.
« Ignition Sources: Remove all sources of ignition.[5]

o Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as sand or vermiculite.

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed
container for disposal.[5] Use non-sparking tools for cleanup.[5]

o Large Spills: For large spills, contact the institution's Environmental Health and Safety (EHS)
department immediately.

Disposal Protocol

o Waste Collection: Collect waste 1,2-Dimethylcyclooctane in a designated, labeled, and
sealed container.[6]

o Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.[6] Do not dispose of it down the
drain.[5]

Visualization

The following diagrams illustrate key workflows and logical relationships for the safe handling of
1,2-Dimethylcyclooctane.
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Caption: Experimental Workflow for 1,2-Dimethylcyclooctane.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b14720423/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/product/b14720423/docs?utm_src=pdf-body#application-notes-and-protocols-for-1-2-dimethylcyclooctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14720423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Assess Spill Size

Small Spill?

Large Spill

Call EHS

Evacuate Area

l

Remove Ignition Sources

l

Contain with Absorbent

l

Clean Up with
Non-Sparking Tools

l

Dispose of Waste

Click to download full resolution via product page

Caption: Spill Response Decision Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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